Cas no 584-71-4 (Butyl 4-fluoro-3-nitrobenzoate)

Butyl 4-fluoro-3-nitrobenzoate structure
584-71-4 structure
Product Name:Butyl 4-fluoro-3-nitrobenzoate
CAS No:584-71-4
MF:C11H12FNO4
MW:241.215686798096
CID:2833550
PubChem ID:60730720
Update Time:2025-04-21

Butyl 4-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 584-71-4
    • DTXCID10684734
    • SCHEMBL17542258
    • Benzoic acid, 4-fluoro-3-nitro-, butyl ester
    • AKOS009165890
    • DTXSID30733990
    • Butyl 4-fluoro-3-nitrobenzoate
    • Inchi: 1S/C11H12FNO4/c1-2-3-6-17-11(14)8-4-5-9(12)10(7-8)13(15)16/h4-5,7H,2-3,6H2,1H3
    • InChI Key: NATYIOUMYONBNM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C(=O)OCCCC

Computed Properties

  • Exact Mass: 241.07503603Da
  • Monoisotopic Mass: 241.07503603Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų
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